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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392 Get Quote

An In-depth Technical Guide to the GHS Hazard Statements for Methyl 3-chloropropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard statements associated with Methyl 3-
chloropropionate (CAS No. 6001-87-2). The information is compiled for professionals in

research, scientific, and drug development fields who require a thorough understanding of the

potential hazards for safe handling and risk assessment.

GHS Hazard Classification Summary
Methyl 3-chloropropionate is classified as a hazardous substance under GHS. The primary

hazards are associated with its flammability, and its potential to cause irritation and serious

damage to the skin and eyes, as well as respiratory irritation.[1][2][3][4][5] The official GHS

classification and corresponding elements are summarized below.

Signal Word: Danger[1][6]

GHS Pictograms:
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Pictogram Description

🔥 Flame: Represents a fire hazard.

corrosive

Corrosion: Represents the potential for skin

corrosion/burns, eye damage, or corrosion to

metals.

!

Exclamation Mark: Represents hazards such as

irritant (skin and eye), skin sensitizer, acute

toxicity (harmful), narcotic effects, or respiratory

tract irritation.

Source: GHS Classification Summaries[1][2][5]

Hazard Statements and Classification
The following table details the specific GHS hazard statements (H-statements) for Methyl 3-
chloropropionate, along with their corresponding hazard class and category.

Hazard Statement
Code

Hazard Statement Hazard Class Hazard Category

H226
Flammable liquid and

vapor
Flammable liquids Category 3

H315 Causes skin irritation
Skin

corrosion/irritation
Category 2

H318
Causes serious eye

damage

Serious eye

damage/eye irritation
Category 1

H335
May cause respiratory

irritation

Specific target organ

toxicity — Single

exposure; Respiratory

tract irritation

Category 3

Source: PubChem, Biosynth, ChemicalBook Safety Data Sheets[1][2][3][4][5][6][7]
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Quantitative Data and Experimental Basis for
Classification
The GHS classification of a chemical is based on specific criteria met through experimental

testing or validated data. This section outlines the quantitative data available for Methyl 3-
chloropropionate and the general experimental protocols that form the basis for its hazard

classifications.

Physical Hazards
The classification of Methyl 3-chloropropionate as a Category 3 flammable liquid is

determined by its flash point and boiling point.

Physical Property Value
GHS Classification Criteria
(Category 3)

Flash Point 40 °C (104 °F)
Flash point ≥ 23 °C and ≤ 60

°C

Boiling Point 156 °C (313 °F)

Not a primary criterion for

Category 3 when flash point is

known.

Source: Biosynth[7]

The flash point of a liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. Standardized methods, such as the Pensky-Martens closed-

cup test (ASTM D93) or Cleveland open-cup method (ASTM D92), are typically employed. In a

closed-cup apparatus, the liquid is heated in a sealed container, and an ignition source is

periodically introduced into the vapor space. The temperature at which a flash is observed is

recorded as the flash point. This data is then compared against GHS criteria to assign the

appropriate flammability category.[3][8][9][10]

Health Hazards
While specific toxicological studies for Methyl 3-chloropropionate are not detailed in publicly

available safety data sheets, the GHS classifications are based on standardized animal testing
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or substantial evidence from related compounds. The following describes the general

experimental methodologies.

Basis for Classification: This classification is for substances that produce reversible skin

irritation.[11][12]

General Experimental Protocol (OECD Test Guideline 404): A small amount of the test

substance is applied to the shaved skin of experimental animals (typically albino rabbits)

under a gauze patch for a specified period (e.g., 4 hours). The skin is then observed for

signs of erythema (redness) and edema (swelling) at graded intervals (e.g., 24, 48, and 72

hours) after patch removal.[12] A mean score of ≥ 2.3 and < 4.0 for erythema or edema

across the test animals typically results in a Category 2 classification.[11][12][13]

Basis for Classification: This classification applies to substances that cause tissue damage in

the eye or severe physical decay of vision that is not fully reversible within 21 days.[2][14]

[15][16] One safety data sheet also notes that Methyl 3-chloropropionate is a lachrymator,

a substance that causes tearing.

General Experimental Protocol (OECD Test Guideline 405): A measured amount of the

substance is applied to the front surface of one eye in experimental animals (usually albino

rabbits). The eyes are then examined for effects on the cornea, iris, and conjunctiva at

specific intervals.[2] A substance is classified as Category 1 if it produces effects on the

cornea, iris, or conjunctiva that are not expected to reverse or have not fully reversed within

a 21-day observation period, or if it produces specific high scores for corneal opacity or iritis

in at least 2 of 3 tested animals.[1][16]

Basis for Classification: This is assigned to substances that may cause respiratory tract

irritation, a localized, reversible effect with symptoms like coughing, pain, and breathing

difficulties.[1] The evaluation is primarily based on human data from occupational exposure

or can be supported by animal studies from single or repeated dose inhalation toxicity tests.

[1]

General Experimental Protocol (OECD Test Guideline 403): While no single validated animal

test is specific for respiratory irritation, data is often derived from acute inhalation toxicity

studies.[1] In these tests, animals are exposed to the substance via inhalation for a set

period (e.g., 4 hours), and are observed for signs of respiratory distress and other toxic
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effects. Post-exposure examination of respiratory tract tissues can also provide evidence of

irritation.

Precautionary Statements (P-Statements)
A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency response.
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Code Prevention Response Storage Disposal

P210

Keep away from

heat, hot

surfaces, sparks,

open flames and

other ignition

sources. No

smoking.[5]

P302+P352: IF

ON SKIN: Wash

with plenty of

water.[6]

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.[6]

P501: Dispose of

contents/contain

er to an

approved waste

disposal plant.[5]

P233

Keep container

tightly closed.[5]

[6]

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[6]

P403+P235:

Store in a well-

ventilated place.

Keep cool.[6]

P240

Ground and

bond container

and receiving

equipment.[5][6]

P305+P354+P33

8: IF IN EYES:

Immediately

rinse with water

for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[6]

P405: Store

locked up.[6]

P241

Use explosion-

proof

electrical/ventilati

ng/lighting

equipment.[5][6]

P317: Get

medical help.[6]

P242
Use non-

sparking tools.[6]

P319: Get

medical help if

you feel unwell.

[6]
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P243

Take action to

prevent static

discharges.[6]

P332+P317: If

skin irritation

occurs: Get

medical help.[6]

P261

Avoid breathing

dust/fume/gas/mi

st/vapors/spray.

[6]

P362+P364:

Take off

contaminated

clothing and

wash it before

reuse.[6]

P264

Wash hands

thoroughly after

handling.[6]

P370+P378: In

case of fire: Use

dry chemical,

carbon dioxide,

or alcohol-

resistant foam to

extinguish.[5]

P271

Use only

outdoors or in a

well-ventilated

area.[6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[2][5]

[6]

GHS Classification Workflow
The following diagram illustrates the logical workflow for classifying a chemical substance like

Methyl 3-chloropropionate according to GHS principles.
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Data Collection & Evaluation

Hazard Classification

Hazard Communication

Gather Data:
- Physical-Chemical Properties (Flash Point, etc.)

- Toxicological Studies (In Vivo/In Vitro)
- Human Experience (Case Reports)

Weight of Evidence Evaluation

Analyze all available information

Compare Data against GHS Criteria

Physical Hazards
(e.g., Flammable Liquid, Cat. 3)

Health Hazards
(e.g., Skin Irritation, Cat. 2;

Eye Damage, Cat. 1)

Environmental Hazards
(Not Classified for this substance)

Assign Hazard Communication Elements

Pictograms
(Flame, Corrosion, Exclamation Mark)

Signal Word
('Danger')

Hazard Statements
(H226, H315, H318, H335) Precautionary Statements

Compile Safety Data Sheet (SDS)
& Label

Click to download full resolution via product page

Caption: GHS classification workflow for a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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